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Compound of Interest

Compound Name: Diisopropyl chlorophosphate

Cat. No.: B043684

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of diisopropyl chlorophosphate, a
key reagent in organic synthesis and pharmaceutical development. This document outlines its
chemical properties, synthesis, applications, and safety protocols, presented in a format
tailored for scientific and research applications.

Chemical Identification and Properties

Diisopropyl chlorophosphate, also known as diisopropyl phosphorochloridate, is an
important phosphorylating agent.[1] Its fundamental properties are summarized below.

Table 1: Chemical Identifiers for Diisopropyl Chlorophosphate
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Identifier Value

CAS Number 2574-25-6

Molecular Formula CeH14CIOsP

IUPAC Name di(propan-2-yl) phosphorochloridate

Synonyms Diisopropy! pho.s;:).horo.chlc').ridate,
Phosphorochloridic acid diisopropy! ester

InChl Key GUFGWNUUDBGEGH-UHFFFAOYSA-N

SMILES String CC(C)OP(Cl)(=O)OC(C)C

Table 2: Physicochemical Properties of Diisopropyl Chlorophosphate

Property Value

Molecular Weight 200.60 g/mol [2]

Appearance Colorless to yellowish liquid[3]
Density ~1.025 g/mL[3]

Boiling Point 97-98 °C[3]

Refractive Index (n20/D) 1.417

Solubilit Soluble in organic solvents like alcohol and
olubili
Y ether; insoluble in water.[3]

Synthesis of Diisopropyl Chlorophosphate

The synthesis of diisopropyl chlorophosphate can be achieved through various methods.
One common approach involves the reaction of phosphorus trichloride with isopropyl alcohol. A
detailed experimental protocol for a related synthesis is described below, which can be adapted
for diisopropyl chlorophosphate.

Experimental Protocol: Representative Synthesis via Phosphorylation
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This protocol is based on general methods for the synthesis of organophosphates.

Materials:

Phosphorus oxychloride (POCIs)

Isopropyl alcohol (Propan-2-ol)

Anhydrous base (e.g., Pyridine or Triethylamine)

Anhydrous aprotic solvent (e.g., Dichloromethane or Diethyl ether)

Nitrogen or Argon gas for inert atmosphere

Equipment:

e Three-necked round-bottom flask

Dropping funnel

Magnetic stirrer

Condenser

Ice bath

Standard glassware for workup and purification
Procedure:

o Under an inert atmosphere (N2 or Ar), a solution of isopropyl alcohol (2.2 equivalents) and
anhydrous pyridine (2.2 equivalents) in anhydrous dichloromethane is prepared in a three-
necked flask cooled in an ice bath.

e Phosphorus oxychloride (1.0 equivalent) is dissolved in anhydrous dichloromethane and
added dropwise to the stirred alcohol-pyridine solution via a dropping funnel. The
temperature should be maintained at 0-5 °C during the addition.
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 After the addition is complete, the reaction mixture is allowed to warm to room temperature
and stirred for several hours (typically 4-12 hours).

e The reaction progress is monitored by Thin Layer Chromatography (TLC) or Gas
Chromatography (GC).

» Upon completion, the reaction is quenched by the addition of cold water or a dilute acid
solution.

e The organic layer is separated, washed sequentially with dilute HCI, saturated sodium
bicarbonate solution, and brine.

e The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and
the solvent is removed under reduced pressure.

e The crude product is purified by vacuum distillation to yield pure diisopropyl
chlorophosphate.

Safety Precautions:

e The reaction should be performed in a well-ventilated fume hood.

o Phosphorus oxychloride is highly corrosive and reacts violently with water.

o Appropriate personal protective equipment (PPE), including safety goggles, lab coat, and
acid-resistant gloves, must be worn.

Diagram of Synthesis Workflow:
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Figure 1: Synthesis Workflow for Diisopropyl Chlorophosphate
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Figure 1: Synthesis Workflow for Diisopropyl Chlorophosphate
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Applications in Research and Drug Development

Diisopropyl chlorophosphate is a versatile reagent primarily used as a phosphorylating agent
in organic synthesis.[1][3] Its applications are crucial in the pharmaceutical industry for the
synthesis of complex molecules.

» Synthesis of Active Pharmaceutical Ingredients (APIs): It serves as a key building block in
the production of various APIs.[1]

e Enzyme Inhibitors: It is used in the creation of enzyme inhibitors, particularly those targeting
serine proteases and acetylcholinesterase.[1]

» Nucleoside Analogs: The ability to introduce phosphate groups makes it valuable in the
synthesis of nucleoside analogs, which are often used as antiviral or anticancer agents.[1]

Mechanism of Action: Cholinesterase Inhibition

While specific signaling pathway data for diisopropyl chlorophosphate is not extensively
published, its structural similarity to other organophosphates like diisopropyl fluorophosphate
(DFP) suggests a primary mechanism of action as a cholinesterase inhibitor.[4][5]
Organophosphates act as irreversible inhibitors of acetylcholinesterase (AChE), an enzyme
critical for the breakdown of the neurotransmitter acetylcholine.

The inhibition of AChE leads to an accumulation of acetylcholine in the synaptic cleft, causing
overstimulation of cholinergic receptors. This results in a range of physiological effects.

Diagram of Acetylcholinesterase Inhibition:
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Figure 2: Mechanism of Acetylcholinesterase Inhibition

Safety and Handling

Diisopropyl chlorophosphate is a hazardous substance and must be handled with extreme
caution.

Table 3: GHS Hazard Information

Hazard Class

Hazard Statement

Acute Toxicity, Oral

H300: Fatal if swallowed[2]

Acute Toxicity, Dermal

H310: Fatal in contact with skin[2]

Acute Toxicity, Inhalation

H330: Fatal if inhaled

Skin Corrosion/Irritation

H314: Causes severe skin burns and eye
damage|[2]
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Handling and Storage:
e Work in a well-ventilated chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[3]

o Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
moisture.[6]

e |t is hygroscopic and moisture-sensitive.[6]
First Aid Measures:

« In case of skin contact: Immediately remove all contaminated clothing and wash the skin with
plenty of soap and water.

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention.

« If inhaled: Move the person to fresh air and keep them comfortable for breathing. Seek
immediate medical attention.

« If swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://en.wikipedia.org/wiki/Diisopropyl_fluorophosphate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-chlorophosphate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-chlorophosphate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6690689.htm
https://www.benchchem.com/product/b043684#diisopropyl-chlorophosphate-cas-number
https://www.benchchem.com/product/b043684#diisopropyl-chlorophosphate-cas-number
https://www.benchchem.com/product/b043684#diisopropyl-chlorophosphate-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b043684?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

